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Cat. No.: B3060979 Get Quote

Essential Safety and Handling Guide for
Dapagliflozin Propanediol Anhydrous
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of Dapagliflozin propanediol anhydrous. The following procedures are designed to

ensure a safe laboratory environment and minimize exposure risk.

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) are paramount

when handling Dapagliflozin propanediol anhydrous. The following table summarizes the

required PPE based on Safety Data Sheet (SDS) recommendations.[1][2][3][4]
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PPE Category Item Standard/Specification

Eye/Face Protection
Safety glasses with side

shields or goggles

EN 166 (EU) or NIOSH (US)

approved[1][3]

Hand Protection
Compatible chemical-resistant

gloves

Inspected before use;

compliant with EU Directive

89/686/EEC and EN 374[1][2]

[5]

Body Protection
Laboratory coat, long-sleeved

clothing

Wear fire/flame resistant and

impervious clothing where

necessary[1][2]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required when dusts are

generated and ventilation is

inadequate[2][5]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Dapagliflozin propanediol
anhydrous and to prevent accidental exposure.

Handling:

Work in a well-ventilated area, preferably in a laboratory fume hood or other local exhaust

ventilation system.[1][2]

Avoid contact with skin, eyes, and clothing.[2][4]

Minimize dust formation and aerosol generation.[1][4]

Wash hands thoroughly after handling the material.[1][3]

Do not eat, drink, or smoke in areas where the chemical is handled.[3][6]

Storage:

Keep containers tightly closed in a dry and well-ventilated place.[1][5]
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Recommended storage is in a cool place, with some sources suggesting refrigeration or

freezing temperatures (-20 - 0 °C).[5][7]

Store away from incompatible materials such as strong oxidizing agents.[7]

Accidental Release and Disposal Plan
A clear plan for accidental releases and proper disposal is essential for laboratory safety and

environmental protection.

Accidental Release Measures:

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE, including

respiratory protection, to avoid inhalation of dust. Do not touch damaged containers or

spilled material without proper protection.[1]

Containment and Cleaning: Avoid generating dust during clean-up. Sweep or vacuum up the

spilled material and collect it in a suitable, closed container for disposal.[1] Clean the affected

surface thoroughly to remove any residual contamination.[1]

Environmental Precautions: Prevent the material from entering drains, water courses, or the

ground.[1][6]

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

regulations.[1]

The material may be dissolved or mixed with a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber.[2]

Excess and expired materials should be offered to a licensed hazardous material disposal

company.[1]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

medical attention if symptoms persist.[1][5]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.[1][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[1][5][6]

Visual Workflow for Handling and Disposal
The following diagram outlines the standard operating procedure for handling and disposing of

Dapagliflozin propanediol anhydrous.
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Dapagliflozin Propanediol Anhydrous: Handling and Disposal Workflow
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Refer to Section 3
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Caption: Workflow for safe handling and disposal of Dapagliflozin propanediol anhydrous.
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Disclaimer: The information provided is based on available Safety Data Sheets for

Dapagliflozin propanediol and its hydrated forms. While the anhydrous form is expected to

have a similar safety profile, it is crucial to consult the specific SDS for the exact product being

used and to conduct a thorough risk assessment before handling. No experimental protocols or

signaling pathway data were available in the consulted safety documents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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